Cas no 109784-74-9 ((6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE)
109784-74-9 structure
Product Name:(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE
CAS No:109784-74-9
MF:C9H17N5O7S
MW:339.325580358505
CID:128553
PubChem ID:329751918
Update Time:2025-04-18
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE Chemical and Physical Properties
Names and Identifiers
-
- (6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE
- (6S)-BH4 SULFATE
- (6S)-2-Amino-6-[(1R,2S)-1,2-dihydroxypropyl]-5,6,7,8-4-tetrahydro-(1H)-pteridinone sulfate salt
- (6S)-5,6,7,8-Tetrahydro-L-erythro-biopterin
- (6S)-5,6,7,8-Tetrahydro-L-erythro-biopterin sulfate
- 109784-74-9
- (S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one monosulfate
- (S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one sulfate(1:x)
- (6S)-Tetrahydro-L-biopterin Disulfate, >80%
- (S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one sulfate
- (6S)-5,6,7,8-Tetrahydro-L-erythro-biopterin sulfate, >=96% (HPLC)
- 4(1H)-Pteridinone, 2-amino-6-(1,2-dihydroxypropyl)-5,6,7,8-tetrahydro-, [6S-[6R*(1S*,2R*)]]-, sulfate (1:1) (salt) (9CI); (6S)-Tetrahydro-L-biopterin disulfate; (6S)-Tetrahydro-L-biopterin sulfate
-
- MDL: MFCD07375456
- Inchi: 1S/C9H15N5O3.H2O4S/c1-3(15)6(16)4-2-11-7-5(12-4)8(17)14-9(10)13-7;1-5(2,3)4/h3-4,6,12,15-16H,2H2,1H3,(H4,10,11,13,14,17);(H2,1,2,3,4)/t3-,4-,6-;/m0./s1
- InChI Key: YCBVHESKFWFUMG-NXYGYYFTSA-N
- SMILES: S(=O)(=O)(O)O.O[C@@H]([C@H](C)O)[C@@H]1CNC2=C(C(NC(N)=N2)=O)N1
Computed Properties
- Exact Mass: 95.9517
- Monoisotopic Mass: 339.08486907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 22
- Rotatable Bond Count: 2
- Complexity: 487
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 215Ų
Experimental Properties
- Color/Form: Not available
- PSA: 80.26
- Solubility: Not available
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Storage Condition:−20°C
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S919000-10mg |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE |
109784-74-9 | ≥96% (HPLC) | 10mg |
¥1,488.60 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S919000-50mg |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE |
109784-74-9 | ≥96% (HPLC) | 50mg |
¥5,846.40 | 2022-08-31 | |
| Chemenu | CM336994-50mg |
(S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one\r\n sulfate |
109784-74-9 | 95%+ | 50mg |
$1000 | 2023-02-03 | |
| 1PlusChem | 1P008S0I-1mg |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE |
109784-74-9 | ≥85% | 1mg |
$90.00 | 2023-12-26 | |
| 1PlusChem | 1P008S0I-5mg |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE |
109784-74-9 | ≥85% | 5mg |
$205.00 | 2023-12-26 | |
| 1PlusChem | 1P008S0I-10mg |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE |
109784-74-9 | ≥85% | 10mg |
$243.00 | 2023-12-26 | |
| 1PlusChem | 1P008S0I-25mg |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE |
109784-74-9 | ≥85% | 25mg |
$502.00 | 2023-12-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162610-10mg |
(S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one sulfate |
109784-74-9 | 98% | 10mg |
¥1955.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1162610-50mg |
(S)-2-Amino-6-((1R,2S)-1,2-dihydroxypropyl)-5,6,7,8-tetrahydropteridin-4(1H)-one sulfate |
109784-74-9 | 98% | 50mg |
¥7702.00 | 2024-08-09 |
(6S)-5,6,7,8-TETRAHYDRO-L-BIOPTERIN SULFATE Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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